![molecular formula C8H15N B6208223 3,3-dimethyl-1-azaspiro[3.3]heptane CAS No. 2742659-36-3](/img/no-structure.png)
3,3-dimethyl-1-azaspiro[3.3]heptane
Overview
Description
3,3-dimethyl-1-azaspiro[3.3]heptane, also known as DMASPH, is a cyclic compound that is commonly used in a variety of scientific applications. It is a non-naturally occurring compound, meaning it is not found in nature and was synthesized in a laboratory setting. DMASPH has been studied for its unique properties, which include its ability to act as a chiral catalyst and its ability to act as a prodrug. In
Scientific Research Applications
3,3-dimethyl-1-azaspiro[3.3]heptane has been studied for its potential applications in a variety of scientific fields. It has been used as a chiral catalyst in asymmetric synthesis, as a prodrug in drug delivery systems, and as a ligand in coordination chemistry. In addition, it has been studied for its potential applications in biocatalysis, catalysis, and materials science.
Mechanism of Action
The exact mechanism of action of 3,3-dimethyl-1-azaspiro[3.3]heptane is not yet fully understood. However, it is believed that the compound acts as a chiral catalyst by binding to a substrate molecule and inducing a conformational change that allows the substrate molecule to react with another molecule. Additionally, it is believed that the compound can act as a prodrug by binding to a drug molecule and facilitating its release in the body.
Biochemical and Physiological Effects
The exact biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that the compound may have an effect on enzymes and other proteins in the body. Additionally, it is believed that the compound may have an effect on the metabolism of drugs in the body.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,3-dimethyl-1-azaspiro[3.3]heptane in laboratory experiments is its ability to act as a chiral catalyst and prodrug. This makes it a useful tool for asymmetric synthesis, drug delivery, and coordination chemistry. Additionally, the compound is relatively stable and can be easily synthesized in the laboratory.
However, there are some limitations to using this compound in laboratory experiments. For example, the compound is not naturally occurring and must be synthesized in the laboratory, which can be time-consuming and costly. Additionally, the exact mechanism of action of the compound is not yet fully understood, which can limit its usefulness in certain experiments.
Future Directions
Given the potential applications of 3,3-dimethyl-1-azaspiro[3.3]heptane, there are a number of future directions that can be explored. For example, further research can be conducted to better understand the exact mechanism of action of the compound and its potential biochemical and physiological effects. Additionally, research can be conducted to explore potential applications of the compound in biocatalysis, catalysis, and materials science. Finally, research can be conducted to develop more efficient and cost-effective synthesis methods for the compound.
Synthesis Methods
3,3-dimethyl-1-azaspiro[3.3]heptane can be synthesized by a variety of methods. One of the most common methods is a three-step synthesis involving the reaction of 1-azaspiro[3.3]heptane with dimethylsulfoxide (DMSO), followed by the addition of dimethylformamide (DMF) and then the reaction of the product with dimethylacetamide (DMA). The reaction of this compound with DMSO yields a cyclic compound with a five-membered ring, while the reaction of the product with DMF and DMA yields a cyclic compound with a seven-membered ring. The product can then be purified by recrystallization.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3-dimethyl-1-azaspiro[3.3]heptane can be achieved through a multistep process involving several reactions.", "Starting Materials": [ "2-methyl-2-butene", "1,5-hexadiene", "hydrogen gas", "palladium catalyst", "ammonia", "acetic acid", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "methyl iodide" ], "Reaction": [ "The first step involves the reaction of 2-methyl-2-butene with 1,5-hexadiene in the presence of hydrogen gas and a palladium catalyst to form 3,3-dimethyl-1-pentene.", "The second step involves the reaction of 3,3-dimethyl-1-pentene with ammonia in acetic acid to form 3,3-dimethyl-1-aminopentane.", "The third step involves the reduction of 3,3-dimethyl-1-aminopentane with sodium borohydride in the presence of hydrochloric acid to form 3,3-dimethyl-1-aminopentane hydrochloride.", "The fourth step involves the reaction of 3,3-dimethyl-1-aminopentane hydrochloride with sodium hydroxide to form 3,3-dimethyl-1-aminopentane.", "The final step involves the reaction of 3,3-dimethyl-1-aminopentane with methyl iodide to form 3,3-dimethyl-1-azaspiro[3.3]heptane." ] } | |
| 2742659-36-3 | |
Molecular Formula |
C8H15N |
Molecular Weight |
125.2 |
Purity |
95 |
Origin of Product |
United States |
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